Cas no 101-87-1 (N-Phenyl-N'-cyclohexyl-p-phenylenediamine (>90%))

N-Phenyl-N'-cyclohexyl-p-phenylenediamine (>90%) structure
101-87-1 structure
Product Name:N-Phenyl-N'-cyclohexyl-p-phenylenediamine (>90%)
CAS No:101-87-1
MF:C18H22N2
MW:266.380684375763
MDL:MFCD00046341
CID:81825
PubChem ID:92093
Update Time:2024-11-04

N-Phenyl-N'-cyclohexyl-p-phenylenediamine (>90%) Chemical and Physical Properties

Names and Identifiers

    • N-cyclohexyl-N'-phenyl-p-phenylenediamine
    • Antioxidant 4010
    • N1-Cyclohexyl-N4-phenylbenzene-1,4-diamine
    • N-PHENYL-N'-CYCLOHEXYL-P-PHENYLENEDIAMINE
    • EINECS 202-984-9
    • Flexzone 6H
    • N-cyclohexyl-N'-phenyl-1,4-phenylenediamine
    • N-Cyclohexyl-N'-phenyl-p-phenylendiamin
    • N-Cyclohexyl-N'-phenyl-p-phenylendiamine
    • p-Phenylenediamine,N-cyclohexyl-N'-phenyl
    • p-Phenylenediamine,N-phenyl-N'-cyclohexyl
    • Vulkacit 4010 [Czech]
    • CPPD
    • VANOX 6H
    • vulkacit4010
    • PHENYLCYCLOHEXYL-PPD
    • p-Cyclohexylamino diphenylamine
    • [4-(anilino)phenyl]-cyclohexyl-amine
    • n-fenyl-n’-cyklohexyl-p-fenylendiamin
    • n-cyklohexyl-n’-fenyl-p-fenylendiamin
    • flexzone6h
    • Antioxidant4010
    • N-CYCLOHEXYL-N-PHENYL PARAPHENYLENEDIAMINE
    • 1,4-Benzenediamine, N-cyclohexyl-N'-phenyl-
    • T29JGK5V4R
    • MFCD00046341
    • EN300-24409926
    • AS-77995
    • 1-N-cyclohexyl-4-N-phenylbenzene-1,4-diamine
    • 28209-54-3
    • N-Fenyl-N'-cyklohexyl-p-fenylendiamin [Czech]
    • UNII-T29JGK5V4R
    • FT-0631542
    • 4-(Cyclohexylamino)diphenylamine
    • N-Cyklohexyl-N'-fenyl-p-fenylendiamin [Czech]
    • p-Phenylenediamine, N-cyclohexyl-N'-phenyl-
    • p-Phenylenediamine, N-phenyl-N'-cyclohexyl-
    • 1,4-Benzenediamine, N1-cyclohexyl-N4-phenyl-
    • NS00020911
    • N-Phenyl-N'-cyclohexyl-p-phenylenediamine (>90%)
    • N-CYCLOHEXYL-N'-PHENYL PARAPHENYLENEDIAMINE
    • W-108897
    • N-Phenyl N'-cyclohexyl p-phenylene diamine
    • BRN 1978859
    • Vulkacit 4010
    • AKOS024260314
    • N-PHENYL-N/'-CYCLOHEXYL-P-PHENYLENEDIAMINE
    • N-cyclohexyl-N'-phenylparaphenylenediamine
    • N-Cyklohexyl-N'-fenyl-p-fenylendiamin
    • N-Cyclohexyl-N'-phenyl-p-phenylenediamine (CPPD)
    • Q27289568
    • N-Cyclohexyl-N'-phenyl-1,4-benzenediamine
    • A897023
    • SCHEMBL39716
    • n-cyclohexyl-n'-phenyl-p-phenylene diamine
    • DTXSID2051508
    • n-cyclohexyl-n'-phenyl-4-phenylenediamine
    • N-Fenyl-N'-cyklohexyl-p-fenylendiamin
    • DB14196
    • N-CYCLOHEXYL-N'-PHENYL 4-PHENYLENEDIAMINE
    • PD073285
    • N1-Cyclohexyl-N0990414-phenylbenzene-1,4-diamine
    • Benzenediamine, N-cyclohexyl-N'-phenyl-
    • ZRMMVODKVLXCBB-UHFFFAOYSA-N
    • 101-87-1
    • BCP27968
    • A11020
    • n-phenyl-n-cyclohexyl-p-phenylenediamine
    • N1-Cyclohexyl-N-phenylbenZene-1,4-diamine
    • N-Cyclohexyl-N\\'-phenyl-p-phenylenediamine
    • MDL: MFCD00046341
    • Inchi: 1S/C18H22N2/c1-3-7-15(8-4-1)19-17-11-13-18(14-12-17)20-16-9-5-2-6-10-16/h1,3-4,7-8,11-14,16,19-20H,2,5-6,9-10H2
    • InChI Key: ZRMMVODKVLXCBB-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(=CC=1)NC1C=CC=CC=1)C1CCCCC1

Computed Properties

  • Exact Mass: 266.17800
  • Monoisotopic Mass: 266.178299
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.3
  • Topological Polar Surface Area: 24.1

Experimental Properties

  • Color/Form: The pure product is white powder, and its color will gradually become darker when exposed to air and sunlight, but its quality will not be affected
  • Density: 0.9274 (rough estimate)
  • Melting Point: >100 C
  • Boiling Point: 399.58°C (rough estimate)
  • Flash Point: 182 C
  • Refractive Index: 1.6300 (estimate)
  • PSA: 24.06000
  • LogP: 5.32080
  • Solubility: Soluble in methyl chloride \ benzene \ ethyl acetate \ acetone, etc., insoluble in gasoline, insoluble in water

N-Phenyl-N'-cyclohexyl-p-phenylenediamine (>90%) Customs Data

  • HS CODE:2921590090
  • Customs Data:

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-Phenyl-N'-cyclohexyl-p-phenylenediamine (>90%) Pricemore >>

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